Cas no 944805-24-7 (5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one)

5-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one is a boronic ester derivative featuring a benzoxazolone scaffold. This compound is primarily valued for its utility in Suzuki-Miyaura cross-coupling reactions, where the boronate moiety serves as a key functional group for forming carbon-carbon bonds. The fluorine substitution enhances its reactivity and selectivity in pharmaceutical and agrochemical synthesis. The tetramethyl dioxaborolane group improves stability, facilitating handling and storage under standard conditions. Its structural features make it a versatile intermediate for constructing complex heterocyclic frameworks, particularly in medicinal chemistry applications. The product is typically supplied with high purity to ensure consistent performance in synthetic workflows.

5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one structure

944805-24-7 structure

Product Name:5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one

CAS No:944805-24-7

MF:C₁₃H₁₅BFNO₄

MW:279.071907281876

CID:5289701

Update Time:2026-03-09

5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

- 2(3H)-Benzoxazolone, 5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one
- Inchi： 1S/C13H15BFNO4/c1-12(2)13(3,4)20-14(19-12)7-5-10-9(6-8(7)15)16-11(17)18-10/h5-6H,1-4H3,(H,16,17)
- InChI Key： BMPHWHULCHCZJK-UHFFFAOYSA-N
- SMILES： O1C2=CC(B3OC(C)(C)C(C)(C)O3)=C(F)C=C2NC1=O

5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL295-100MG	5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one	944805-24-7	95%	100MG	￥ 957.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL295-250MG	5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one	944805-24-7	95%	250MG	￥ 1,531.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL295-500MG	5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one	944805-24-7	95%	500MG	￥ 2,554.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL295-1G	5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one	944805-24-7	95%	1g	￥ 3,828.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL295-5G	5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one	944805-24-7	95%	5g	￥ 11,484.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL295-10G	5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one	944805-24-7	95%	10g	￥ 19,140.00	2023-04-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1545618-1g	5-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one	944805-24-7	98%	1g	￥8932.00	2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL295-100mg	5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one	944805-24-7	95%	100mg	￥1044.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL295-250mg	5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one	944805-24-7	95%	250mg	￥1670.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL295-500mg	5-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one	944805-24-7	95%	500mg	￥2786.0	2024-04-16